Cas no 2229617-95-0 (4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid
• CAS No: 2229617-95-0
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6047129
• PubChem ID: 165673348
• Update Time: 2025-10-28

4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid
• EN300-1946580
• 2229617-95-0

• Inchi： 1S/C10H10F3NO2/c1-6-3-2-4-14-9(6)7(5-8(15)16)10(11,12)13/h2-4,7H,5H2,1H3,(H,15,16)
• InChI Key： OZCMOFMLZSODLP-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C(C)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid

Introduction to 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid (CAS No. 2229617-95-0)

4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229617-95-0, is a fluorinated carboxylic acid derivative featuring a unique structural motif that has garnered significant attention in the field of medicinal chemistry and materials science. The compound’s molecular structure incorporates a trifluoromethyl group and a pyridine ring, both of which are well-documented for their ability to modulate biological activity and chemical reactivity. This combination of functional groups makes it a promising candidate for further exploration in drug discovery and industrial applications.

The presence of the trifluoromethyl group (-CF₃) is particularly noteworthy, as it is frequently employed in pharmaceuticals to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In contrast to its hydrogenated counterpart, the fluorinated version often exhibits greater lipophilicity and resistance to enzymatic degradation, which are critical attributes for the development of bioactive molecules. The 3-methylpyridin-2-yl moiety further contributes to the compound’s complexity and potential versatility, as pyridine derivatives are widely recognized for their role in neurotransmitter receptors, enzyme inhibition, and as intermediates in organic synthesis.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel scaffolds with therapeutic potential. The structural features of 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid align well with emerging trends in medicinal chemistry, where fluorinated compounds are increasingly being explored for their ability to fine-tune pharmacological profiles. For instance, studies have demonstrated that trifluoromethyl-substituted molecules often exhibit enhanced binding interactions with protein targets due to increased electron-withdrawing effects and steric hindrance.

In the realm of drug development, the utility of such compounds extends beyond simple modifications; they can serve as key building blocks for more complex molecules. The carboxylic acid functionality in 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid provides a versatile handle for further derivatization via esterification, amidation, or coupling reactions with other pharmacophores. This flexibility is particularly valuable in the design of inhibitors or modulators targeting enzymes or receptors involved in critical biological pathways.

Moreover, the growing interest in fluorinated compounds is not limited to pharmaceutical applications. In materials science, fluorinated molecules are valued for their unique electronic properties and stability under extreme conditions. The incorporation of fluorine atoms can alter physical properties such as melting point, solubility, and thermal conductivity, making these compounds suitable for specialized coatings or advanced material formulations. The specific combination of substituents in 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid may thus open doors to innovative solutions beyond traditional drug discovery contexts.

From a synthetic perspective, the preparation of 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Modern synthetic methodologies often leverage transition metal catalysis or photoredox processes to achieve selective functionalization at multiple sites within the molecule. The trifluoromethyl group itself can be introduced through various routes, including metal-halogen exchange reactions or direct fluorination techniques using electrophilic or nucleophilic fluorinating agents.

The pyridine ring presents another layer of synthetic complexity but also opportunity. Directed ortho-metalation strategies or palladium-catalyzed cross-coupling reactions can be employed to introduce substituents at specific positions on the pyridine core. These techniques allow chemists to tailor the electronic properties and hydrogen bonding capabilities of the molecule precisely.

Evaluation of 4,4,4-trifluoro-3-(3-methylpyridin-2-yl)butanoic acid necessitates rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). Additionally, X-ray crystallography may be employed to elucidate its three-dimensional structure if crystalline forms are accessible. These analytical techniques provide critical data for confirming molecular identity and assessing purity levels required for subsequent applications.

In terms of biological activity, 4, 4, 4-trifluoro-\* 3-\* \( \*\* 3-\* methylpyridin-\* 2-\* yl\)butanoic acid \*\* \*\* may exhibit properties influenced by both its fluorinated backbone and aromatic moiety. Preliminary computational modeling suggests potential interactions with targets such as G protein-coupled receptors (GPCRs), ion channels,\* \*\* \*\* \*\* \*\* \*\* \*\* enzymes,\* \*\* or nuclear receptors depending on stereochemistry\* \*\* \*\* \*\*. Further experimental validation through cell-based assays,\* \*\* enzyme inhibition studies,\* \*\*,\*,\*,\*,\*,\*,\*,\*,\*,\*,\*,\*,\*,\*,\*, animal models,\* \*\*,and human trials will be essential to fully understand its pharmacological profile.\* * * * * * * * * *